Cas no 5231-86-7 (3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-)

• Product Name: 3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
• CAS No: 5231-86-7
• MF: C₅H₄O₄
• MW: 128.08286190033
• CID: 359923
• PubChem ID: 13315551
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
• 1-Methoxy-2-hydroxycyclobutene-3,4-dione
• 3-hydroxy-4-methoxycyclobut-3-ene-1,2-dione
• SCHEMBL88301
• 5231-86-7
• DTXSID90536540

• Inchi： 1S/C5H4O4/c1-9-5-3(7)2(6)4(5)8/h7H,1H3
• InChI Key： GZRYKHBCKGAEHM-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C=1O)=O)=O

Computed Properties

• Exact Mass: 128.01092
• Monoisotopic Mass: 128.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6